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Compound of Interest

1-Methyl-1H-imidazole-4-
Compound Name:
carbonitrile

cat. No.: B1306190

Essential Safety and Handling Guide for 1-Methyl-
1H-imidazole-4-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational plans for handling 1-Methyl-1H-imidazole-4-
carbonitrile (CAS No. 66121-69-5). Adherence to these procedures is critical for ensuring
laboratory safety and minimizing risk.

Hazard Identification and Classification

1-Methyl-1H-imidazole-4-carbonitrile is classified as a hazardous substance. The following
table summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) ratings.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation

Data sourced from the Fisher Scientific Safety Data Sheet.[1][2]

Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is mandatory when handling this compound. The following table
outlines the required equipment. While specific breakthrough times for glove materials are not
available, nitrile gloves are generally recommended for handling nitriles and offer good
chemical resistance.[3]
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Protection Type

Specification

Eye and Face Protection

Wear chemical safety goggles that meet
European Standard EN166 or OSHA's eye and
face protection regulations in 29 CFR 1910.133.
[1][4] A face shield may also be required.

Hand Protection

Wear appropriate protective gloves to prevent
skin exposure.[1][4] Nitrile rubber gloves are a

suitable option.

Skin and Body Protection

Wear appropriate protective clothing to prevent
skin exposure.[1][4] A lab coat or chemical-

resistant suit is recommended.

Respiratory Protection

For small-scale laboratory use, a particle-
filtering half-mask conforming to EN149:2001 is
recommended. For larger scale or emergency
use, a particulates filter conforming to EN 143
should be used.[3]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety. The following workflow

outlines the necessary steps from preparation to waste disposal.
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Preparation

Conduct Risk Assessment

:

Verify PPE Integrity

:

Ensure Spill Kit is Accessible

Handling
A4

Work in a Ventilated Fume Hood

:

Avoid Dust Formation

:

Handle as a Solid

Post-Handling

Decontaminate Work Area

:

Wash Hands Thoroughly

:

Store in a Tightly Closed Container

Disposal

Collect in a Labeled Hazardous Waste Container

:

Follow Institutional and Local Disposal Regulations

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of 1-Methyl-1H-imidazole-4-
carbonitrile.

Detailed Experimental Protocols
Handling Protocol

e Preparation:

o

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[1]

[¢]

Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[1][4]

[¢]

Ensure that an eyewash station and safety shower are readily accessible.[4]

[e]

Wear all required personal protective equipment as specified in the table above.[1]

e Handling:

o

Avoid direct contact with the skin, eyes, and clothing.[1][3]

[¢]

Avoid inhalation of dust.[1]

[¢]

When weighing or transferring the solid, take care to avoid creating dust.[1]

[e]

Keep the container tightly closed when not in use.[3][4]
o Storage:

o Store in a dry, cool, and well-ventilated place.[3][4]

o Keep the container tightly closed.[3][4]

o Store away from strong oxidizing agents.[1][4]

First-Aid Measures
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« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.[1][2]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[1][2]

e If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor/physician if you feel unwell.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][2]

Spill and Disposal Protocol

e Spill Response:

[e]

Ensure adequate ventilation.[1]

o

Avoid dust formation.[1]

[¢]

Use personal protective equipment as required.[1]

[¢]

Sweep up the spilled solid and shovel it into a suitable container for disposal.[1][3]
» Disposal:

o Dispose of this material and its container at a licensed hazardous-waste disposal plant.[4]

[5]
o Do not allow the product to be released into the environment.[3]

o Disposal must be in accordance with all applicable federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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